Cas no 90830-12-9 (2,7-Dimethylimidazo[1,2-a]pyrimidine-3-carboxylic acid)

• Product Name: 2,7-Dimethylimidazo[1,2-a]pyrimidine-3-carboxylic acid
• CAS No: 90830-12-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 2167770
• PubChem ID: 10583862
• Update Time: 2025-04-21

2,7-Dimethylimidazo[1,2-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Dimethylimidazo[1,2-a]pyrimidine-3-carboxylic acid
• DB-239584
• DTXSID901208125
• 90830-12-9

• Inchi： 1S/C9H9N3O2/c1-5-3-4-12-7(8(13)14)6(2)11-9(12)10-5/h3-4H,1-2H3,(H,13,14)
• InChI Key： WQRBIXDYFRRJAU-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=C2N=C(C)C=CN12)=O

Computed Properties

• Exact Mass: 191.069476538Da
• Monoisotopic Mass: 191.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines